1-(3,4-dimethylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-3-(4-methoxyphenyl)sulfonylazetidine
• InChI: InChI=1S/C18H21NO5S2/c1-13-4-7-17(10-14(13)2)26(22,23)19-11-18(12-19)25(20,21)16-8-5-15(24-3)6-9-16/h4-10,18H,11-12H2,1-3H3
• InChI Key: JWJTYMMIDHIKRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H21NO5S2
• Molecular Weight: 395.5 g/mol
• CAS No.: 1798034-49-7

Description

1-(3,4-dimethylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine is a useful research compound. Its molecular formula is C18H21NO5S2 and its molecular weight is 395.49. The purity is usually 95%.
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Scientific Research Applications

Metal-Free Coupling in Synthesis

A notable application involves the metal-free coupling of aromatic moieties with saturated heterocyclic partners, crucial for the pharmaceutical industry. The process enables the synthesis of functionalized sp(2)-sp(3) linked bicyclic building blocks, including azetidines, from parent ketones, offering a straightforward method for constructing complex molecular architectures without the need for metal catalysts (Allwood et al., 2014).

Crystal Structure Analysis

Research on pyrimethamine and aminopyrimidine derivatives has shed light on their interaction with sulfonate and carboxylate groups, forming hydrogen-bonded motifs crucial for understanding drug-target interactions. These insights are valuable for designing new drugs with enhanced binding affinities (Balasubramani et al., 2007).

Antioxidant Activity of Azo-Sulfa Compounds

The synthesis of azo-sulfa compounds from sulfa drugs and their evaluation as antioxidant agents highlight the potential therapeutic applications of these derivatives. These findings contribute to the development of new antioxidant therapies (Muhammad-Ali et al., 2019).

Gold-Catalyzed Synthesis

The gold-catalyzed rearrangement of N-sulfonyl-2-(1-ethoxypropargyl)azetidine derivatives to produce disubstituted pyrroles offers a novel synthetic route for these compounds. This method provides valuable insights into catalysis and synthetic chemistry, with potential implications for drug synthesis and material science (Pertschi et al., 2017).